Cas no 906227-42-7 (7-cyclopropyl-1,3-dimethyl-5-(1-phenylethyl)sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 7-cyclopropyl-1,3-dimethyl-5-(1-phenylethyl)sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 906227-42-7
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5914605
• PubChem ID: 45497401
• Update Time: 2025-07-01

7-cyclopropyl-1,3-dimethyl-5-(1-phenylethyl)sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-1,3-dimethyl-5-((1-phenylethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• AKOS024592844
• 7-cyclopropyl-1,3-dimethyl-5-(1-phenylethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• F0654-0733
• 906227-42-7
• Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, 7-cyclopropyl-1,3-dimethyl-5-[(1-phenylethyl)thio]-
• 7-cyclopropyl-1,3-dimethyl-5-(1-phenylethyl)sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

• Inchi： 1S/C19H20N4O2S/c1-11(12-7-5-4-6-8-12)26-17-14-16(20-15(21-17)13-9-10-13)22(2)19(25)23(3)18(14)24/h4-8,11,13H,9-10H2,1-3H3
• InChI Key： NCYDYKURJGQXKI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SC(C3=CC=CC=C3)C)N=C(C3CC3)N=C2N1C

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 538.8±60.0 °C(Predicted)
• pka: 2.87±0.20(Predicted)

Additional information on 7-cyclopropyl-1,3-dimethyl-5-(1-phenylethyl)sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Introduction to Compound with CAS No. 906227-42-7 and Its Applications in Modern Chemical Biology

Compound with the CAS number 906227-42-7 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name of this compound is 7-cyclopropyl-1,3-dimethyl-5-(1-phenylethyl)sulfanyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione. This complex structure suggests a rich chemical profile that has the potential to be explored for various biological activities. The presence of multiple heterocyclic rings and functional groups makes this compound a promising candidate for further investigation.

The molecular framework of this compound includes a pyrimidine core, which is a common motif in many bioactive molecules. Pyrimidines are essential in biological systems, particularly as the building blocks of nucleic acids. The specific substitution pattern in this compound, including the cyclopropyl group, dimethyl groups, and the sulfanyl group attached to a phenylethyl moiety, contributes to its unique chemical properties. These structural features may influence its interactions with biological targets, making it a valuable subject for medicinal chemistry studies.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The compound with CAS No. 906227-42-7 fits well within this trend. Researchers have been exploring various derivatives of pyrimidine-based molecules due to their broad spectrum of biological activities. These activities include antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The structural complexity of this compound suggests that it may exhibit multiple biological functions simultaneously.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of different functional groups provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, the sulfanyl group can be further functionalized to enhance binding affinity to biological targets or to improve pharmacokinetic properties. Similarly, the cyclopropyl group is known to increase metabolic stability and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups are known to participate in various biochemical reactions and can interact with biological targets in multiple ways. This versatility makes them attractive for designing molecules with enhanced biological activity. In particular, the phenylethyl moiety attached to the sulfanyl group in this compound may contribute to its ability to interact with proteins and enzymes involved in critical cellular processes.

The pyrimidine core of this compound also plays a significant role in its potential biological activity. Pyrimidines are well-known for their ability to mimic natural nucleobases and interfere with nucleic acid synthesis. This property has been exploited in the development of antiviral and anticancer drugs. By designing molecules that can bind to DNA or RNA, researchers can disrupt viral replication or induce apoptosis in cancer cells. The specific substitution pattern in this compound may enhance its ability to interact with nucleic acids or other biological targets.

Another area of interest is the use of computational methods to predict the biological activity of this compound. Advanced computational techniques such as molecular docking and virtual screening have become indispensable tools in drug discovery research. These methods allow researchers to predict how a molecule will interact with biological targets based on its three-dimensional structure. By using these techniques, scientists can identify potential lead compounds before conducting expensive wet-lab experiments.

The cyclopropyl group in this compound is particularly noteworthy due to its unique electronic properties. Cyclopropyl groups are known to be electron-deficient and can participate in various types of interactions with biological targets. These interactions can include hydrogen bonding, hydrophobic interactions, and π-stacking interactions. The presence of a cyclopropyl group may enhance the binding affinity of this compound to its target proteins or enzymes.

In conclusion, Compound with CAS No. 906227-42-7 represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups and heterocyclic rings makes it a promising candidate for further investigation in chemical biology and pharmaceutical research. With ongoing advancements in drug discovery technologies and computational methods, this compound holds great potential for developing new therapeutic agents that could address unmet medical needs.